Cas no 1171506-40-3 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1171506-40-3
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 5472210
• Update Time: 2025-06-13

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, N-(3-cyano-4,5-dimethyl-2-thienyl)-3-methoxy-1-methyl-
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C13H14N4O2S/c1-7-8(2)20-13(9(7)5-14)15-11(18)10-6-17(3)16-12(10)19-4/h6H,1-4H3,(H,15,18)
• InChI Key： QVGKLQOCRJHWJG-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2SC(C)=C(C)C=2C#N)=O)C(OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS 1171506-40-3)

The compound N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS 1171506-40-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiophene ring and a pyrazole core, this compound is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its bioactivity and molecular interactions, making it a subject of ongoing scientific exploration.

In recent years, the demand for heterocyclic compounds like N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide has surged due to their versatility in medicinal chemistry. The cyano and methoxy functional groups enhance its reactivity, enabling it to serve as a key intermediate in synthesizing more complex molecules. This aligns with the growing trend of precision medicine and targeted therapies, where such compounds play a pivotal role in developing novel treatments for chronic diseases.

From an agrochemical perspective, this compound’s potential as a pesticide or herbicide has also been explored. Its thiophene moiety is known for its ability to disrupt pest metabolic pathways, offering a sustainable alternative to traditional agrochemicals. With increasing global focus on sustainable agriculture and reduced chemical residues, CAS 1171506-40-3 represents a promising candidate for next-generation crop protection solutions.

The synthesis of N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide involves multi-step organic reactions, often starting from commercially available thiophene derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound’s suitability in high-stakes applications like drug formulation and agricultural chemistry.

In the context of drug discovery, this compound’s pyrazole-carboxamide scaffold is particularly noteworthy. Pyrazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties, making them a hot topic in pharmaceutical R&D. Researchers are investigating whether CAS 1171506-40-3 could be optimized further to enhance its bioavailability and therapeutic efficacy.

Another area of interest is the compound’s potential role in enzyme inhibition. Preliminary studies suggest that it may interact with specific kinases or proteases, which are common targets for treating conditions like cancer and autoimmune disorders. This aligns with the broader industry shift toward small-molecule inhibitors as a cornerstone of modern pharmacology.

Environmental considerations are also paramount when discussing CAS 1171506-40-3. Its biodegradability and ecotoxicity profile are under scrutiny to ensure compliance with stringent regulatory standards. As the world moves toward green chemistry, the development of eco-friendly variants of such compounds is a key research priority.

In summary, N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS 1171506-40-3) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure, combined with its diverse applications, makes it a valuable subject for ongoing research. Whether in pharmaceuticals, agrochemicals, or material science, this compound exemplifies the innovative spirit driving modern chemical innovation.